Cas no 57135-06-5 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-)

• Product name: 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
• CAS No: 57135-06-5
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 1601407

1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-8(6-17)10(18)16(15-9)7-4-2-1-3-5-7/h1-6,8H
• InChI Key： REPMKETXTGAAPI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)C(C=O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 256.04601

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±42.0 °C(Predicted)
• PSA: 49.74
• pka: 1.25±0.70(Predicted)